Cas no 1798680-53-1 (3-[1-(5-bromo-2-chlorobenzoyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione)

• Product Name: 3-[1-(5-bromo-2-chlorobenzoyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione
• CAS No: 1798680-53-1
• MF: C₁₅H₁₄BrClN₂O₃S
• MW: 417.705260753632
• CID: 5375969
• Update Time: 2025-10-31

3-[1-(5-bromo-2-chlorobenzoyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(5-bromo-2-chlorobenzoyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione

• Inchi： 1S/C15H14BrClN2O3S/c16-9-1-2-12(17)11(7-9)14(21)18-5-3-10(4-6-18)19-13(20)8-23-15(19)22/h1-2,7,10H,3-6,8H2
• InChI Key： IVZXXKZOYKGZRZ-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2CCN(C(=O)C3=CC(Br)=CC=C3Cl)CC2)C1=O

Additional information on 3-[1-(5-bromo-2-chlorobenzoyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione

3-[1-(5-Bromo-2-chlorobenzoyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione: A Comprehensive Overview

The compound with CAS No. 1798680-53-1, known as 3-[1-(5-bromo-2-chlorobenzoyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which combines a piperidine ring system with a thiazolidine dione moiety. The presence of bromine and chlorine substituents on the benzoyl group further enhances its chemical uniqueness and potential biological activity.

Recent studies have highlighted the importance of thiazolidine dione derivatives in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. The integration of a piperidine ring into this structure introduces additional complexity and functional diversity, making it a promising candidate for various therapeutic applications. The bromine and chlorine substituents on the benzoyl group are particularly significant, as they can influence the molecule's pharmacokinetic properties and bioavailability.

One of the most intriguing aspects of this compound is its potential role in modulating cellular signaling pathways. Emerging research suggests that 3-[1-(5-bromo-2-chlorobenzoyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione may interact with key enzymes and receptors involved in inflammation and cancer progression. For instance, its ability to inhibit cyclooxygenase (COX) enzymes has been explored in vitro, offering insights into its anti-inflammatory potential.

In addition to its enzymatic interactions, this compound has shown promise in preclinical models of cancer. Studies have demonstrated that it may induce apoptosis in cancer cells by targeting specific mitochondrial pathways. The bromine and chlorine substituents appear to play a critical role in enhancing the molecule's cytotoxicity while maintaining selectivity for cancerous cells over normal cells.

The synthesis of 3-[1-(5-bromo-2-chlorobenzoyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to improve yield and purity, ensuring that the compound is suitable for both preclinical testing and potential clinical trials.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its molecular structure and provided valuable insights into its conformational flexibility and stability under various conditions.

Looking ahead, the development of 3-[1-(5-bromo-2-chlorobenzoyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione represents a significant step forward in the design of next-generation therapeutics. Its unique combination of structural features and biological activity positions it as a valuable tool for addressing unmet medical needs in oncology and inflammation.